Cas no 2171702-55-7 (1-ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine)

• Product Name: 1-ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine
• CAS No: 2171702-55-7
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5565190
• PubChem ID: 165592941
• Update Time: 2025-05-22

1-ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine
• EN300-1634164
• 2171702-55-7

• Inchi： 1S/C13H23N3/c1-3-8-16-9-5-6-12(16)13-11(14)7-10-15(13)4-2/h5-6,9,11,13H,3-4,7-8,10,14H2,1-2H3
• InChI Key： ZCSLZKGLTCCMTP-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C1C1=CC=CN1CCC)N

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Additional information on 1-ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine

1-Ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine

The compound 1-Ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine (CAS No. 2171702-55-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a pyrrolidine ring, which is a five-membered nitrogen-containing ring, and a substituted pyrrole moiety. The presence of ethyl and propyl groups further enhances its structural diversity, making it a versatile molecule for research and development.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The pyrrole ring in this molecule is known for its aromaticity and ability to participate in hydrogen bonding, which are crucial for molecular recognition and binding interactions. The propyl group attached to the pyrrole ring adds to the molecule's lipophilicity, potentially improving its bioavailability when used as a drug candidate.

The synthesis of 1-Ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine involves multi-step organic reactions, including alkylation, cyclization, and amine formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The use of advanced catalysts and reaction conditions has also been explored to enhance the efficiency of its synthesis.

In terms of pharmacological properties, this compound has shown promising results in preliminary assays. Its ability to modulate key biological targets, such as enzymes and receptors, makes it a valuable tool in drug discovery. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical in disease pathways like cancer and inflammation.

The pyrrolidine ring in this molecule also contributes to its stability under physiological conditions, making it suitable for prolonged exposure in biological systems. This property is particularly advantageous in the development of sustained-release drug delivery systems.

Moreover, the compound's structural flexibility allows for further functionalization, enabling researchers to explore its derivatives for specific therapeutic applications. For example, substituting the ethyl or propyl groups with other alkyl chains or functional groups could tailor the molecule's properties for enhanced efficacy or reduced toxicity.

The integration of computational chemistry techniques has further advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum chemical calculations have elucidated its electronic properties.

In conclusion, 1-Ethyl-2-(1-propyl-1H-pyrrol-2-yl)pyrrolidin-3-amine (CAS No. 2171702